Cas no 29400-42-8 (Helvolic Acid)

• Product Name: Helvolic Acid
• CAS No: 29400-42-8
• Molecular Formula: C₃₃H₄₄O₈
• Molecular Weight: 568.69766
• CID: 255782
• PubChem ID: 3002143

Helvolic Acid Properties

Names and Identifiers

• 29-Nordammara-1,17(20),24-trien-21-oicacid, 6,16-bis(acetyloxy)-3,7-dioxo-, (4a,6b,8a,9b,13a,14b,16b,17Z)-
• 29-Nordammara-1,17(20),24-trien-21-oicacid, 6,16-bis(acetyloxy)-3,7-dioxo-, (4a,6b,8a,9b,13a,1...
• HELVOLIC ACID
• 16-(Acetyloxy)-3,7-dioxo-29-nordammara-1,17(20),24-trien-21-oic acid
• 29-Nordammara-1,17(20),24-trien-21-oic acid, 6,16-bis(acetyloxy)-3,7-dioxo-, (4-alpha,6-beta,8-alpha,9-beta,13-alpha,14-beta,16-beta,17-beta)-
• BRN 3230584
• Fumigacin
• NSC 319943
• (17Z)-6beta,16beta-diacetoxy-4alpha,8,14-trimethyl-3,7-dioxo-5alpha,8alpha,9beta,13alpha,14beta-18-norcholesta-1,17,24-trien-21-oic acid
• ACon0_000265
• NCGC00169132-02
• CS-0086553
• HELVOLIC ACID FROM CEPHALOSPORIUM*CAERULENS
• NS00097267
• NSC-319943
• (2Z)-2-[(4S,5S,6S,8S,9S,10R,13R,14S,16S)-6,16-diacetyloxy-4,8,10,14-tetramethyl-3,7-dioxo-5,6,9,11,12,13,15,16-octahydro-4H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid
• (4alpha,6beta,8alpha,9beta,13alpha,14beta,16beta,17beta)-6,16- bis(acetyloxy)-3,7-dioxo-29-nordammara-1,17(20),24-trien-21-oic acid
• NCGC00169132-02_C33H44O8_(4alpha,5alpha,6beta,8alpha,9beta,13alpha,14beta,16beta,17Z)-6,16-Diacetoxy-4,8,14-trimethyl-3,7-dioxo-18-norcholesta-1,17,24-trien-21-oic acid
• BRD-K08133434-001-01-0
• CHEMBL505132
• LMPR0106080005
• HY-N6728
• MEGxm0_000011
• AKOS030530131
• NCGC00169132-01
• UNII-MZX54GS8AH
• HELVOLIC ACID [MI]
• ACon1_000380
• (2Z)-2-[(4S, 5S, 6S, 8S, 9S, 10R, 13R, 14S, 16S)-6, 16-diacetyloxy-4, 8, 10, 14-tetramethyl-3, 7-dioxo-5, 6, 9, 11, 12, 13, 15, 16-octahydro-4H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid
• Q27131924
• 29400-42-8
• 3-10-00-04777 (Beilstein Handbook Reference)
• (2Z)-2-[(4alpha,5alpha,6beta,8alpha,9beta,13alpha,14beta,16beta,17Z)-6,16-diacetoxy-4,8,10,14-tetramethyl-3,7-dioxogon-1-en-17-ylidene]-6-methylhept-5-enoic acid
• (Z)-6.BETA.,16.BETA.-DIHYDROXY-3,7-DIOXO-29-NOR-8.ALPHA.,9.BETA.,13.ALPHA.,14.BETA.-DAMMARA-1,17(20),24-TRIEN-21-OIC ACID DIACETATE
• (2Z)-2-(6,16-diacetyloxy-4,8,10,14-tetramethyl-3,7-dioxo-5,6,9,11,12,13,15,16-octahydro-4H-cyclopenta[a]phenanthren-17-ylidene)-6-methylhept-5-enoic acid
• J-017496
• BH162732
• DTXSID201017874
• GTPL12329
• 29-Nordammara-1,17(20),24-trien-21-oic acid, 6,16-bis(acetyloxy)-3,7-dioxo-, (4.alpha.,6.beta.,8.alpha.,9.beta.,13.alpha.,14.beta.,16.beta.,17Z)-
• MZX54GS8AH
• CHEBI:62460
• DA-53932
• NCGC00169132-03

• InChIKey： MDFZYGLOIJNNRM-FMRKHMBISA-N
• Inchi： InChI=1S/C33H44O8/c1-17(2)10-9-11-21(30(38)39)26-22-12-13-25-31(6)15-14-23(36)18(3)27(31)28(41-20(5)35)29(37)33(25,8)32(22,7)16-24(26)40-19(4)34/h10,14-15,18,22,24-25,27-28H,9,11-13,16H2,1-8H3,(H,38,39)/b26-21-/t18-,22+,24+,25+,27?,28+,31-,32+,33-/m1/s1
• SMILES： C/C(=C/CC/C(=C1/[C@@H](OC(=O)C)C[C@@]2([C@]3(C(=O)[C@@H](OC(=O)C)C4[C@@H](C(C=C[C@]4(C)[C@@H]3CC[C@@H]/12)=O)C)C)C)/C(=O)O)/C

Computed Properties

• Exact Mass: 568.304
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 568.304
• Heavy Atom Count: 41
• Complexity: 1270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• LogP: 5.40010
• PSA: 124.04000
• Refractive Index: 1.4900 (estimate)
• Boiling Point: 552.56°C (rough estimate)
• Melting Point: 215°
• Flash Point: 209°C
• Specific Rotation: D25 -121° (chloroform)
• Density: 1.1062 (rough estimate)